Cas no 16394-44-8 (Ethanol,2,2'-[1,4-cyclohexanediylbis(oxy)]bis-)

Ethanol,2,2'-[1,4-cyclohexanediylbis(oxy)]bis- structure
16394-44-8 structure
Product Name:Ethanol,2,2'-[1,4-cyclohexanediylbis(oxy)]bis-
CAS No:16394-44-8
MF:C10H20O4
MW:204.263403892517
CID:155525
PubChem ID:85394
Update Time:2025-04-19

Ethanol,2,2'-[1,4-cyclohexanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-[1,4-cyclohexanediylbis(oxy)]bis-
    • (2S)-1-(4-chlorophenyl)propan-2-amine,hydrochloride
    • 2,2'-[cyclohexane-1,4-diylbis(oxy)]bisethanol
    • 2,2'-(Cyclohexane-1,4-diylbis(oxy))bisethanol
    • 2,2'-[cyclohexane-1,4-diylbis(oxy)]diethanol
    • Ethanol, 2,2'-(1,4-cyclohexanediylbis(oxy))bis-
    • Ethanol, 2,2'-(1,4-cyclohexylenedioxy)di-
    • Einecs 240-443-9
    • 1,4-Bis(2-hydroxyethoxy)cyclohexane
    • SCHEMBL220922
    • 2,2/'-[cyclohexane-1,4-diylbis(oxy)]bisethanol
    • 2-[4-(2-hydroxyethoxy)cyclohexyloxy]ethanol
    • Ethanol, 2,2'-[1,4-cyclohexanediylbis(oxy)]bis-
    • 2-[4-(2-hydroxyethoxy)cyclohexyl]oxyethanol
    • 16394-44-8
    • DTXSID4066044
    • NS00025357
    • Inchi: 1S/C10H20O4/c11-5-7-13-9-1-2-10(4-3-9)14-8-6-12/h9-12H,1-8H2
    • InChI Key: LBTDHCQNAQRHCE-UHFFFAOYSA-N
    • SMILES: O(CCO)C1CCC(CC1)OCCO

Computed Properties

  • Exact Mass: 204.1362
  • Monoisotopic Mass: 204.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.1
  • Boiling Point: 352.2°Cat760mmHg
  • Flash Point: 166.8°C
  • Refractive Index: 1.485
  • PSA: 58.92
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